Bis-aminooxy-PEG1
Bis-aminooxy-PEG1
Bis-aminooxy-PEG1 is a PEG derivative containing two aminooxy groups that can be used in bioconjugation. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
93460-33-4
VCID:
VC0521385
InChI:
InChI=1S/C4H12N2O3/c5-8-3-1-7-2-4-9-6/h1-6H2
SMILES:
C(CON)OCCON
Molecular Formula:
C4H12N2O3
Molecular Weight:
136.15 g/mol
Bis-aminooxy-PEG1
CAS No.: 93460-33-4
Inhibitors
VCID: VC0521385
Molecular Formula: C4H12N2O3
Molecular Weight: 136.15 g/mol
Purity: >95% (or refer to the Certificate of Analysis)
CAS No. | 93460-33-4 |
---|---|
Product Name | Bis-aminooxy-PEG1 |
Molecular Formula | C4H12N2O3 |
Molecular Weight | 136.15 g/mol |
IUPAC Name | O-[2-(2-aminooxyethoxy)ethyl]hydroxylamine |
Standard InChI | InChI=1S/C4H12N2O3/c5-8-3-1-7-2-4-9-6/h1-6H2 |
Standard InChIKey | ZESQVNWRUDEXNZ-UHFFFAOYSA-N |
SMILES | C(CON)OCCON |
Canonical SMILES | C(CON)OCCON |
Appearance | Solid powder |
Description | Bis-aminooxy-PEG1 is a PEG derivative containing two aminooxy groups that can be used in bioconjugation. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods. |
Purity | >95% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Bis-aminooxy-PEG1 |
Reference | 1: Grover GN, Lee J, Matsumoto NM, Maynard HD. Aminooxy and Pyridyl Disulfide Telechelic Poly(Polyethylene Glycol Acrylate) by RAFT Polymerization. Macromolecules. 2012 Jun 26;45(12):4858-4965. PubMed PMID: 24648600; PubMed Central PMCID: PMC3956054. 2: Boehnke N, Cam C, Bat E, Segura T, Maynard HD. Imine Hydrogels with Tunable Degradability for Tissue Engineering. Biomacromolecules. 2015 Jul 13;16(7):2101-8. doi: 10.1021/acs.biomac.5b00519. Epub 2015 Jul 1. PubMed PMID: 26061010; PubMed Central PMCID: PMC4583069. 3: Carberry P, Carpenter AP, Kung HF. Fluoride-18 radiolabeling of peptides bearing an aminooxy functional group to a prosthetic ligand via an oxime bond. Bioorg Med Chem Lett. 2011 Dec 1;21(23):6992-5. doi: 10.1016/j.bmcl.2011.09.124. Epub 2011 Oct 5. PubMed PMID: 22024031; PubMed Central PMCID: PMC3229035. 4: Mancini RJ, Paluck SJ, Bat E, Maynard HD. Encapsulated Hydrogels by E-beam Lithography and Their Use in Enzyme Cascade Reactions. Langmuir. 2016 Apr 26;32(16):4043-51. doi: 10.1021/acs.langmuir.6b00560. Epub 2016 Apr 14. PubMed PMID: 27078573; PubMed Central PMCID: PMC4852853. 5: Jin Y, Song L, Su Y, Zhu L, Pang Y, Qiu F, Tong G, Yan D, Zhu B, Zhu X. Oxime linkage: a robust tool for the design of pH-sensitive polymeric drug carriers. Biomacromolecules. 2011 Oct 10;12(10):3460-8. doi: 10.1021/bm200956u. Epub 2011 Sep 7. PubMed PMID: 21863891. 6: Rashidian M, Kumarapperuma SC, Gabrielse K, Fegan A, Wagner CR, Distefano MD. Simultaneous dual protein labeling using a triorthogonal reagent. J Am Chem Soc. 2013 Nov 6;135(44):16388-96. doi: 10.1021/ja403813b. Epub 2013 Oct 17. PubMed PMID: 24134212; PubMed Central PMCID: PMC3873327. 7: Hardy JG, Lin P, Schmidt CE. Biodegradable hydrogels composed of oxime crosslinked poly(ethylene glycol), hyaluronic acid and collagen: a tunable platform for soft tissue engineering. J Biomater Sci Polym Ed. 2015;26(3):143-61. doi: 10.1080/09205063.2014.975393. PubMed PMID: 25555089. |
PubChem Compound | 11528351 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume